Cas no 94617-02-4 (2(3H)-Furanone, dihydro-5-(2-hydroxy-3-methyl-3-butenyl)-3-methyl-)

• Product name: 2(3H)-Furanone, dihydro-5-(2-hydroxy-3-methyl-3-butenyl)-3-methyl-
• CAS No: 94617-02-4
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 752216
• PubChem ID: 15011453

2(3H)-Furanone, dihydro-5-(2-hydroxy-3-methyl-3-butenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-5-(2-hydroxy-3-methyl-3-butenyl)-3-methyl-
• 5-(2-hydroxy-3-methylbut-3-enyl)-3-methyloxolan-2-one
• 94617-02-4
• DTXSID70566921
• 5-(2-Hydroxy-3-methylbut-3-en-1-yl)-3-methyloxolan-2-one

• Inchi： InChI=1S/C10H16O3/c1-6(2)9(11)5-8-4-7(3)10(12)13-8/h7-9,11H,1,4-5H2,2-3H3
• InChI Key： WUFWUDWCCFIHKU-UHFFFAOYSA-N
• SMILES： CC1CC(OC1=O)CC(C(=C)C)O

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 1.8